Cas no 2227862-16-8 (rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine)

Technical Introduction: rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine is a chiral cyclopropylamine derivative featuring a substituted indole moiety. Its stereochemically defined structure, combining a cyclopropane ring with a dimethylindole group, makes it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The rigid cyclopropane scaffold enhances conformational stability, while the indole core offers potential for diverse functionalization. This compound is particularly useful in the development of pharmacologically active molecules, including CNS-targeting agents, due to its ability to modulate receptor interactions. High purity and well-characterized stereochemistry ensure reproducibility in research applications. Its synthetic versatility and structural uniqueness make it a preferred choice for exploratory studies in drug discovery and organic synthesis.
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine structure
2227862-16-8 structure
Product Name:rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
CAS No:2227862-16-8
MF:C13H16N2
MW:200.279542922974
CID:5963355
PubChem ID:96657034
Update Time:2025-10-29

rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
    • 2227862-16-8
    • EN300-1734717
    • Inchi: 1S/C13H16N2/c1-8-13(10-7-11(10)14)9-5-3-4-6-12(9)15(8)2/h3-6,10-11H,7,14H2,1-2H3/t10-,11-/m1/s1
    • InChI Key: DRSNSFOJRDJBBK-GHMZBOCLSA-N
    • SMILES: N[C@@H]1C[C@H]1C1C2C=CC=CC=2N(C)C=1C

Computed Properties

  • Exact Mass: 200.131348519g/mol
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 31Ų

rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1734717-1g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
1g
$1599.0 2023-09-20
Enamine
EN300-1734717-5g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
5g
$4641.0 2023-09-20
Enamine
EN300-1734717-10g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
10g
$6882.0 2023-09-20
Enamine
EN300-1734717-0.05g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
0.05g
$1344.0 2023-09-20
Enamine
EN300-1734717-0.1g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
0.1g
$1408.0 2023-09-20
Enamine
EN300-1734717-0.25g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
0.25g
$1472.0 2023-09-20
Enamine
EN300-1734717-0.5g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
0.5g
$1536.0 2023-09-20
Enamine
EN300-1734717-1.0g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
1g
$1599.0 2023-05-23
Enamine
EN300-1734717-2.5g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
2.5g
$3136.0 2023-09-20
Enamine
EN300-1734717-5.0g
rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine
2227862-16-8
5g
$4641.0 2023-05-23

Additional information on rac-(1R,2S)-2-(1,2-dimethyl-1H-indol-3-yl)cyclopropan-1-amine

Racemic (1R,2S)-2-(1,2-Dimethyl-1H-indol-3-yl)cyclopropanamine: A Comprehensive Overview

Racemic (1R,2S)-2-(1,2-Dimethyl-1H-indol-3-yl)cyclopropanamine is a structurally complex organic compound with the CAS registry number NO 2227862-16-8. This compound belongs to the class of indole derivatives and features a cyclopropane ring fused with an indole moiety. The indole structure is a bicyclic compound consisting of a benzene ring fused to a pyrrole ring, which is a common feature in many bioactive molecules. The presence of the cyclopropane ring introduces unique electronic and steric properties, making this compound interesting for both academic and industrial research.

The indole derivatives have been extensively studied due to their wide range of biological activities. They are known to exhibit anti-inflammatory, anticancer, and antimicrobial properties. The cyclopropane ring in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of kinase inhibitors and GPCR modulators.

The synthesis of (1R,2S)-configured compounds is often challenging due to the need for high enantiomeric purity. However, advancements in asymmetric catalysis and stereochemistry have made it possible to synthesize such compounds with high efficiency. The racemic form of this compound can be resolved into its enantiomers using techniques such as chiral chromatography or enzymatic resolution, which are critical steps in drug development.

In terms of applications, indole-based compounds are widely used in medicinal chemistry as scaffolds for drug discovery. The cyclopropane ring in this compound can act as a rigidifying element, potentially improving the binding affinity of the molecule to its target protein. Recent research has shown that such rigid structures can enhance the potency and selectivity of bioactive molecules.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has shown potential as a modulator of various cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The indole moiety is known to interact with several receptors and enzymes, making it a versatile platform for therapeutic intervention.

From a synthetic perspective, the preparation of racemic (1R,2S)-configured compounds involves multi-step synthesis with careful control over stereochemistry at each step. Techniques such as Sharpless asymmetric epoxidation or Evans' aldol reaction can be employed to achieve the desired stereochemical outcome.

In conclusion, racemic (1R,2S)-configured indole derivatives with a cyclopropane ring represent an exciting area of research with potential applications in drug discovery and materials science. Their unique structural features make them valuable tools for exploring novel therapeutic strategies and advancing our understanding of molecular interactions.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd